Cas no 157405-32-8 (8-METHYL-2,4-DIHYDRO-1H-3,1-BENZOXAZIN-2-ONE)

• Product Name: 8-METHYL-2,4-DIHYDRO-1H-3,1-BENZOXAZIN-2-ONE
• CAS No: 157405-32-8
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD24564192
• CID: 4610112
• Update Time: 2025-11-06

8-METHYL-2,4-DIHYDRO-1H-3,1-BENZOXAZIN-2-ONE Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-1H-benzo[d][1,3]oxazin-2(4H)-one
• 8-METHYL-2,4-DIHYDRO-1H-3,1-BENZOXAZIN-2-ONE

• MDL： MFCD24564192
• Inchi： 1S/C9H9NO2/c1-6-3-2-4-7-5-12-9(11)10-8(6)7/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： KOKHIMGGDGZAME-UHFFFAOYSA-N
• SMILES： N1C2=C(C)C=CC=C2COC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 8-METHYL-2,4-DIHYDRO-1H-3,1-BENZOXAZIN-2-ONE

8-METHYL-2,4-DIHYDRO-1H-3,1-BENZOXAZIN-2-ONE: A Comprehensive Overview

8-METHYL-2,4-DIHYDRO-1H-3,1-BENZOXAZIN-2-ONE, also known by its CAS number CAS No. 157405-32-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazinones, which are known for their diverse biological activities and structural versatility. Recent studies have highlighted its potential applications in drug discovery and material science, making it a focal point for researchers worldwide.

The molecular structure of 8-METHYL-2,4-DIHYDRO-1H-3,1-BENZOXAZIN-2-ONE consists of a benzene ring fused with a dihydrobenzoxazine moiety. The presence of the methyl group at the eighth position introduces unique electronic and steric properties to the molecule. This substitution pattern is believed to influence its solubility, stability, and reactivity. Researchers have utilized computational chemistry tools to model its electronic structure, revealing insights into its potential interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 157405-32-8. One notable approach involves the use of microwave-assisted reactions to expedite the formation of the benzoxazine ring system. This method not only enhances reaction yields but also reduces reaction times, making it more feasible for large-scale production. The compound's synthesis has been optimized through iterative experiments, ensuring high purity and consistency in the final product.

In terms of physical properties, 8-METHYL-substituted benzoxazinones exhibit distinct melting and boiling points compared to their unsubstituted counterparts. These thermodynamic properties are critical in determining their suitability for various applications. For instance, studies have shown that this compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, making it amenable for use in organic reactions and formulations.

The biological activity of 8-METHYL-substituted benzoxazinones has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, research has explored its role as a modulator of cellular signaling pathways, suggesting its utility in treating chronic diseases such as cancer and neurodegenerative disorders.

From a materials science perspective, the compound's unique electronic properties make it a promising candidate for use in advanced materials such as organic semiconductors and sensors. Recent research has focused on incorporating this compound into polymer matrices to enhance their mechanical and electrical properties. These findings underscore its versatility across multiple disciplines.

In conclusion, CAS No. 157405-32-8 (8-METHYL-2,4-DIHYDRO-1H-3 strong>,< strong >1-BENZOXAZIN- strong >2- strong >ONE) strong > stands out as a multifaceted compound with vast potential across various scientific domains. Its structural features, coupled with recent advancements in synthesis and application studies, position it as a key player in future research endeavors.